Cas no 2171272-82-3 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid
• CAS No: 2171272-82-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6322599
• PubChem ID: 165560409
• Update Time: 2025-10-29

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid
• EN300-1473950
• 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]pyrrolidin-2-yl]acetic acid
• 2171272-82-3

• Inchi： 1S/C28H26N2O5/c31-26(32)16-20-9-6-14-30(20)27(33)18-7-5-8-19(15-18)29-28(34)35-17-25-23-12-3-1-10-21(23)22-11-2-4-13-24(22)25/h1-5,7-8,10-13,15,20,25H,6,9,14,16-17H2,(H,29,34)(H,31,32)/t20-/m0/s1
• InChI Key： OPQMRHLKECYFLK-FQEVSTJZSA-N
• SMILES： O=C(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid

Comprehensive Analysis of 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid (CAS No. 2171272-82-3)

The compound 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid (CAS No. 2171272-82-3) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the pyrrolidine backbone and Fmoc-protecting group, make it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its role in drug discovery and bioconjugation applications, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has focused on peptide-based therapeutics, driven by their high specificity and lower toxicity compared to traditional small molecules. The 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid plays a pivotal role in this field, particularly in the synthesis of peptide inhibitors and receptor modulators. Its chiral center (2S configuration) ensures stereochemical precision, which is critical for biological activity. This aligns with trending searches such as "Fmoc-amino acid applications" and "peptide synthesis techniques 2024", reflecting its relevance in cutting-edge research.

The Fmoc group in this compound provides excellent orthogonal protection during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the rise of AI-driven drug design, computational tools often highlight derivatives like 2171272-82-3 for their modularity in structure-activity relationship (SAR) studies. Frequently asked questions, such as "How to remove Fmoc protecting groups?" or "Best practices for handling Fmoc-amino acids," underscore its practical importance in laboratories worldwide.

From a synthetic chemistry perspective, the benzoyl-pyrrolidine moiety in this compound offers rigidity and conformational control, making it ideal for peptide backbone modifications. Its carboxylic acid functionality enables seamless coupling with other amino acids, a feature frequently explored in macrocyclic peptide design. As the pharmaceutical industry shifts toward personalized medicine, compounds like 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid are gaining traction in oncology research and immune modulation studies.

Storage and handling of this compound require attention to its light-sensitive nature due to the fluorenyl group. Researchers often search for "stability of Fmoc-amino acids in DMSO" or "compatibility with automated peptide synthesizers," highlighting its operational nuances. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce organic solvent waste, addressing sustainability concerns in pharmaceutical manufacturing.

In summary, 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidin-2-ylacetic acid (CAS No. 2171272-82-3) represents a critical tool in modern biochemical research. Its applications span from peptide therapeutics to material science, resonating with current trends like "next-generation peptide drugs" and "sustainable synthetic methods." As scientific inquiries evolve, this compound will undoubtedly remain at the forefront of innovative drug development strategies.